2-(4-benzyl-1-piperazinyl)-7,8-dihydro-5(6H)-quinazolinone

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C19H22N4O/c24-18-8-4-7-17-16(18)13-20-19(21-17)23-11-9-22(10-12-23)14-15-5-2-1-3-6-15/h1-3,5-6,13H,4,7-12,14H2
• InChI Key: FQDOFDZMBRWBRP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NC(=NC=C2C(=O)C1)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C19H22N4O
• Molecular Weight: 322.4 g/mol

Description

"2-(4-benzyl-1-piperazinyl)-7,8-dihydro-5(6H)-quinazolinone" belongs to the quinazolinone class of compounds, which are known for their varied biological activities. This particular compound incorporates a benzyl-piperazine moiety, suggesting potential interactions with biological targets and offering a diverse range of chemical properties for exploration.

Synthesis Analysis

The synthesis of quinazolinone derivatives often involves cyclization reactions, where the oxidative cyclization of corresponding amides leads to the formation of quinazolinones. A similar approach could be utilized for synthesizing "2-(4-benzyl-1-piperazinyl)-7,8-dihydro-5(6H)-quinazolinone," starting from benzyl-piperazine and an appropriate quinazolinone precursor (Abdel-Jalil et al., 2005).

Molecular Structure Analysis

The structure of quinazolinone derivatives is characterized by a fused bicyclic system comprising a benzene ring and a pyrimidine ring. The molecular structure analysis would focus on the interactions between the benzyl-piperazine moiety and the quinazolinone core, potentially influencing the compound's chemical reactivity and biological activity. The presence of the benzyl-piperazine could introduce additional conformational flexibility and impact the compound's overall molecular geometry.

Chemical Reactions and Properties

Quinazolinones are amenable to various chemical reactions, including N-alkylation, hydroxylation, and cyclization, offering routes to a broad array of derivatives. The benzyl-piperazine moiety in "2-(4-benzyl-1-piperazinyl)-7,8-dihydro-5(6H)-quinazolinone" could undergo reactions such as sulfonylation or alkylation, modifying the compound's physicochemical and pharmacological properties (Foroumadi et al., 2005).

Mechanism of Action

One of the compounds, 2-(4-Benzhydrylpiperazin-1-yl)-N-(4-sulfamoylphenyl)acetamide, is an effective human carbonic anhydrase (hCA) inhibitor. It was designed using the acetamide moiety as a linker and the benzhydrylpiperazine group as a tail.

Safety and Hazards

Sigma-Aldrich provides these compounds to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for these products, and the buyer assumes responsibility to confirm product identity and/or purity.